5-Bromothiazol-2-yl Isocyanate

• Molecular Formula: C4HBrN2OS
• Molecular Weight: 205.03 g/mol
• IUPAC Name: 5-bromo-2-isocyanato-1,3-thiazole
• InChI: InChI=1S/C4HBrN2OS/c5-3-1-6-4(9-3)7-2-8/h1H
• InChI Key: MYHLXPNRTKXXQB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=N1)N=C=O)Br

Description

5-Bromothiazol-2-yl Isocyanate is a useful research compound. Its molecular formula is C4HBrN2OS and its molecular weight is 205.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-5-bromothiazole (19.0 grams) and a saturated solution of phosgene in ethyl acetate (200 ml) were charged into a glass reaction vessel equipped with a mechanical stirrer, thermometer and reflux condenser. The reaction mixture was heated at reflux with stirring for a period of about 3 hours. After this time the reaction mixture was cooled and filtered to recover the desired product 5-bromothiazol-2-yl isocyanate dimer as a fine yellow powder.